Cas no 2094505-98-1 (1-[2-[(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]-2-propen-1-one)

• Product Name: 1-[2-[(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]-2-propen-1-one
• CAS No: 2094505-98-1
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5409328
• PubChem ID: 126814840
• Update Time: 2023-08-26

1-[2-[(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• Z2867513096
• AKOS033849883
• 1-{2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholin-4-yl}prop-2-en-1-one
• 1-[2-[(3,5-dimethyl-1,2,4-triazol-1-yl)methyl]morpholin-4-yl]prop-2-en-1-one
• 2094505-98-1
• EN300-6669991
• 1-{2-[(dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholin-4-yl}prop-2-en-1-one
• 1-[2-[(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]-2-propen-1-one

• Inchi： 1S/C12H18N4O2/c1-4-12(17)15-5-6-18-11(7-15)8-16-10(3)13-9(2)14-16/h4,11H,1,5-8H2,2-3H3
• InChI Key： COVUAZPASMLUHV-UHFFFAOYSA-N
• SMILES： C(N1CCOC(CN2C(C)=NC(C)=N2)C1)(=O)C=C

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 508.6±60.0 °C(Predicted)
• pka: 3.77±0.50(Predicted)